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Physicochemical Profile, Catalytic Mechanisms, and
Application Vectors
CAS Number: 14937-45-2 Synonyms: Cetyltributylphosphonium bromide; TBHDPB;

Hexadecyltributylphosphonium bromide.[1][2][3]

Executive Summary
Tributylhexadecylphosphonium bromide (TBHDPB) is a high-performance quaternary

phosphonium salt (QPS) distinguished by its superior thermal stability and lipophilicity

compared to quaternary ammonium analogs (Quats). While often categorized simply as a

surfactant, its primary utility lies in Phase Transfer Catalysis (PTC), where the accessible,

polarizable phosphorus center facilitates rapid ion exchange across immiscible phases.

Beyond catalysis, TBHDPB serves as a critical surface modifier in material science—

specifically for intercalating montmorillonite/palygorskite clays to create polymer-clay

nanocomposites—and exhibits potent biocidal activity via membrane disruption mechanisms.
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Physicochemical Identity
TBHDPB combines a long-chain hydrophobic tail (C16) with a bulky, electron-rich phosphonium

headgroup. This architecture grants it solubility in both polar organic solvents and non-polar

hydrocarbons, a prerequisite for effective phase transfer.

Table 1: Physicochemical Specifications

Property Specification Note

Molecular Formula

C

H

BrP

Molecular Weight 507.66 g/mol

Appearance
White to off-white crystalline

powder
Hygroscopic

Melting Point 56 – 58 °C
Low melting point facilitates

use in ionic liquid formulations

Solubility

Soluble: Chloroform,

Dichloromethane,

AlcoholsSparingly: Water

(forms micelles)

Highly lipophilic cation

Thermal Stability
> 200 °C (onset of

decomposition)

Significantly higher than

Ammonium analogs (degrade

~120-150°C)

Critical Micelle Conc.[1][2][4]

(CMC)
~ 0.2 mM (aqueous)

Lower CMC than

corresponding ammonium

salts due to P-cation

hydrophobicity

Synthesis & Purification Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/276200
https://m.chemicalbook.com/ProductChemicalPropertiesCB8140456_EN.htm
https://cymitquimica.com/cas/14937-45-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Synthesis of TBHDPB via quaternization of tri-n-butylphosphine with 1-

bromohexadecane.

Safety Precaution: Tri-n-butylphosphine is pyrophoric and has a pungent odor. All steps

involving the free phosphine must be performed under an inert atmosphere (Nitrogen or

Argon).

3.1. Reaction Workflow
Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser,

nitrogen inlet, and magnetic stir bar.

Charging: Add 1-Bromohexadecane (1.0 equiv) and Tri-n-butylphosphine (1.05 equiv - slight

excess to ensure complete consumption of the alkyl halide).

Solvent (Optional): The reaction can be run neat (solvent-free) or in dry Acetonitrile (MeCN)

to modulate viscosity.

Reaction: Heat the mixture to 65–70 °C under continuous stirring for 72 hours.

Note: Phosphonium formation is slower than ammonium formation due to the steric bulk of

the butyl groups, requiring extended reaction times.

Monitoring: Monitor via

P NMR. The signal for the free phosphine (approx -30 ppm) should disappear, replaced by
the phosphonium salt signal (approx +30 to +35 ppm).

3.2. Purification (Crystallization)
Precipitation: If run neat, the product solidifies upon cooling. If in MeCN, remove solvent via

rotary evaporation.

Washing: Triturate the crude solid with cold Diethyl Ether or Hexane (3 x 50 mL).

Rationale: The non-polar solvent dissolves unreacted tributylphosphine and

bromohexadecane but precipitates the ionic phosphonium salt.
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Drying: Dry the white solid under high vacuum (0.1 mmHg) at 40 °C for 12 hours to remove

trace volatiles.

Yield: Typical isolated yields range from 68% to 85%.

Mechanism of Action: Phase Transfer Catalysis
TBHDPB operates via the Starks’ Extraction Mechanism.[5] Unlike ammonium salts, the

phosphonium cation (

) is larger and more polarizable ("softer"), which creates a looser ion pair with the reacting
anion (

). This "naked" anion is more nucleophilic in the organic phase, accelerating reaction rates by
orders of magnitude.

Key Advantage: TBHDPB is particularly effective for "PTC-I" reactions (displacement reactions)

involving soft nucleophiles like Cyanide (

), Thiocyanate (

), or Iodide (

).

Diagram 1: Starks' Extraction Mechanism (Liquid-Liquid PTC)
The following diagram illustrates the cyclic transport of the nucleophile (

) from the aqueous phase to the organic phase by the TBHDPB cation (

).
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Caption: The "Starks' Extraction" cycle. TBHDPB (Q+) shuttles the cyanide anion into the

organic phase, where the loose ion pair facilitates rapid nucleophilic substitution.

Advanced Applications
5.1. Material Science: Clay Intercalation
TBHDPB is used to modify the surface of layered silicates (e.g., Montmorillonite, Palygorskite).

Mechanism: Cation Exchange. The

replaces inorganic cations (

,
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) in the clay galleries.

Effect: The long hexadecyl chain expands the interlayer spacing (d-spacing), making the clay

organophilic. This allows polymer chains (epoxy, phenolic resins) to penetrate the galleries,

creating exfoliated nanocomposites with enhanced thermal stability and mechanical

modulus.

Advantage over Ammonium: Phosphonium-modified clays withstand processing

temperatures >250°C, whereas ammonium-modified clays degrade, causing color formation

and polymer breakdown.

5.2. Antimicrobial Activity
TBHDPB exhibits broad-spectrum biocidal activity, functioning as a cationic surfactant.

Target: Bacterial cell membranes.[6]

Mechanism: The hydrophobic tail inserts into the lipid bilayer, while the cationic headgroup

disrupts the electrochemical gradient. This leads to membrane permeabilization, leakage of

cytoplasmic content, and cell death.

Efficacy: Studies indicate high efficacy against Gram-positive bacteria (e.g., S. aureus), often

outperforming ammonium analogs due to higher lipophilicity which aids membrane

penetration.

Safety, Handling, & Toxicity
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Hygroscopic solid. Store under inert gas (Nitrogen) to prevent moisture absorption,

which can alter stoichiometric precision in catalytic applications.
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Environmental: Toxic to aquatic life with long-lasting effects (Category 2). Avoid release to

the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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